molecular formula C8H14O5 B8303965 Ethyl 2,2-bis(hydroxymethyl)-3-oxobutanoate

Ethyl 2,2-bis(hydroxymethyl)-3-oxobutanoate

Cat. No.: B8303965
M. Wt: 190.19 g/mol
InChI Key: NSQUERKULPKDPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2,2-bis(hydroxymethyl)-3-oxobutanoate is a useful research compound. Its molecular formula is C8H14O5 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H14O5

Molecular Weight

190.19 g/mol

IUPAC Name

ethyl 2,2-bis(hydroxymethyl)-3-oxobutanoate

InChI

InChI=1S/C8H14O5/c1-3-13-7(12)8(4-9,5-10)6(2)11/h9-10H,3-5H2,1-2H3

InChI Key

NSQUERKULPKDPT-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CO)(CO)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl acetoacetate (150 g, 1.2 mol) in formaldehyde (210 mL, 2.8 mol, 40% aq.) and dioxane (550 mL) was added dropwise triethylamine (1.0 M in tetrahydrofuran, 57 mL, 0.06 mol) at 0° C. The temperature was raised up to 35-40° C. and the mixture was stirred for 1 h. The reaction mixture was diluted with water (400 mL), and the side products were extracted with toluene (3×600 mL). The aqueous phase was evaporated at 35° C. to one fourth of the initial volume and extracted with ethyl acetate (3×900 mL). The extracts were dried over sodium sulfate and evaporated to get the crude product (75 g) as yellow oil, which was used directly to the next step without purification.
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
210 mL
Type
reactant
Reaction Step One
Quantity
57 mL
Type
reactant
Reaction Step One
Quantity
550 mL
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step Two

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